Cas no 222-62-8 (Benzo[1,2-a:4,5-a']diphenazine)

Benzo[1,2-a:4,5-a']diphenazine structure
222-62-8 structure
Product Name:Benzo[1,2-a:4,5-a']diphenazine
CAS No:222-62-8
MF:C26H14N4
MW:382.416164875031
CID:275637
PubChem ID:71358885
Update Time:2025-04-19

Benzo[1,2-a:4,5-a']diphenazine Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-a:4,5-a']diphenazine
    • 5,9,14,18-Tetraazadinaphth[2,3-a:2',3'-h]anthracene
    • benzo[1,2-a,4,5-a']diphenazine
    • 222-62-8
    • DTXSID60782810
    • Inchi: 1S/C26H14N4/c1-3-7-21-19(5-1)27-23-11-9-15-14-18-16(13-17(15)25(23)29-21)10-12-24-26(18)30-22-8-4-2-6-20(22)28-24/h1-14H
    • InChI Key: ZVAQMVMIBFFCGJ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C2C=CC3C=C4C5C(C=CC4=CC=3C=12)=NC1C=CC=CC=1N=5

Computed Properties

  • Exact Mass: 382.12202
  • Monoisotopic Mass: 382.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56
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